Cas no 88331-64-0 (Phenol, 3-methoxy-2-nitroso-)

• Product name: Phenol, 3-methoxy-2-nitroso-
• CAS No: 88331-64-0
• MF: C₇H₇NO₃
• MW: 153.135381937027
• CID: 636878
• PubChem ID: 59566002

Phenol, 3-methoxy-2-nitroso- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-methoxy-2-nitroso-
• 3-methoxy-2-nitrosophenol
• DTXSID70732407
• Nitrosoresorcinmonomethylather
• SCHEMBL663080
• 88331-64-0

• Inchi： InChI=1S/C7H7NO3/c1-11-6-4-2-3-5(9)7(6)8-10/h2-4,9H,1H3
• InChI Key： OZMMZGDWELOFTD-UHFFFAOYSA-N
• SMILES： COC1=CC=CC(=C1N=O)O

Computed Properties

• Exact Mass: 153.042593085g/mol
• Monoisotopic Mass: 153.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9Ų
• XLogP3: 1.5